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Compound of Interest

Compound Name: 1-Phenylpiperazine-2-carbonitrile

Cat. No.: B13962135

Get Quote

A Note to the Reader:

Initial research into the requested topic, "1-Phenylpiperazine-2-carbonitrile," did not yield

sufficient public-domain, verifiable data to construct a comprehensive technical guide. This

specific chemical structure does not appear to be a widely synthesized, characterized, or

commercially available compound.

However, due to the close structural relationship and the extensive availability of technical

information, this guide has been developed for the parent compound, 1-Phenylpiperazine (CAS

No. 92-54-6). This versatile chemical is a cornerstone in medicinal chemistry and serves as a

critical precursor in the synthesis of a multitude of pharmaceutical agents. This guide is

intended for researchers, scientists, and professionals in drug development, offering a detailed

exploration of its synthesis, characterization, and significant applications.

Introduction to 1-Phenylpiperazine
1-Phenylpiperazine is a heterocyclic aromatic organic compound featuring a piperazine ring

substituted with a phenyl group at one of the nitrogen atoms.[1][2] Its unique structural

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b13962135#bc-rfq
https://www.benchchem.com/product/b13962135/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-phenylpiperazine-synthesis-properties-and-applications
https://apps.dtic.mil/sti/tr/pdf/ADA267995.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6265588.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13962135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


arrangement, combining a flexible saturated heterocyclic amine with a rigid aromatic moiety,

makes it a privileged scaffold in medicinal chemistry.[3][4] The two nitrogen atoms of the

piperazine ring offer distinct sites for chemical modification, allowing for the synthesis of a

diverse array of derivatives with tailored pharmacological properties.[5] This adaptability has

led to its incorporation into numerous drugs targeting the central nervous system, including

antidepressants, antipsychotics, and anxiolytics.[1][6]

Physicochemical and Spectroscopic Profile
A thorough understanding of the physicochemical and spectroscopic properties of 1-

phenylpiperazine is fundamental for its application in synthesis and for the quality control of its

derivatives.

Physical and Chemical Properties
Property Value Source(s)

CAS Number 92-54-6 [7][8][9]

Molecular Formula C₁₀H₁₄N₂ [7][9][10]

Molecular Weight 162.23 g/mol [7][8][9]

Appearance
Clear, colorless to pale yellow

liquid
[8][11]

Melting Point 18.8 °C [1][8]

Boiling Point 286-287.2 °C [1][8][9]

Density 1.062 g/mL at 25 °C [1][9]

Refractive Index (n20/D) 1.588 [1]

pKa (conjugate acid) ~8.71 [1]

Solubility
Insoluble in water; soluble in

organic solvents
[1][8]

Spectroscopic Data
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Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 1-

phenylpiperazine.

¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum typically shows characteristic signals

for the aromatic protons of the phenyl group and the methylene protons of the piperazine

ring.[12]

Aromatic protons (phenyl group): Multiplets in the range of δ 6.8-7.3 ppm.

Piperazine ring protons (-CH₂-): Signals appear at approximately δ 3.07 ppm and δ 2.95

ppm.[12]

¹³C NMR: The carbon NMR spectrum provides information on the carbon skeleton of the

molecule.[13][14]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands

corresponding to the functional groups present.[14][15]

C-H stretching (aromatic): ~3000-3100 cm⁻¹

C-H stretching (aliphatic): ~2800-3000 cm⁻¹[14]

C-N stretching: In the region of 1049-1186 cm⁻¹[15]

Mass Spectrometry (MS): Electron ionization mass spectrometry typically shows a molecular

ion peak (M⁺) at m/z 162, corresponding to the molecular weight of 1-phenylpiperazine.[10]

[12]

Synthesis of 1-Phenylpiperazine
Several synthetic routes to 1-phenylpiperazine have been developed, with the choice of

method often depending on the desired scale, purity, and available starting materials.

Buchwald-Hartwig Amination
A common and efficient method for the synthesis of arylpiperazines is the palladium-catalyzed

Buchwald-Hartwig amination. This cross-coupling reaction involves the formation of a carbon-

nitrogen bond between an aryl halide (or triflate) and an amine.
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Workflow for Buchwald-Hartwig Synthesis of 1-Phenylpiperazine
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Caption: Buchwald-Hartwig amination workflow for 1-phenylpiperazine synthesis.

Detailed Experimental Protocol:

Reaction Setup: To a Schlenk tube under an inert nitrogen atmosphere, add potassium tert-

butoxide (KOtBu, 1.3 mmol), a palladium catalyst with an appropriate ligand (e.g., 1 mol% of

a nickel-based complex), and 1,4-dioxane (2 mL).[16]

Addition of Reactants: Sequentially add piperazine (1.3 mmol) and chlorobenzene (1.0

mmol) to the reaction mixture.[16]

Reaction Conditions: Vigorously stir the mixture at 90 °C for approximately 4 hours.[16]

Workup: After cooling to room temperature, remove the solvent under reduced pressure.
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Purification: Purify the resulting residue by column chromatography on silica gel to yield the

pure 1-phenylpiperazine.[16]

The causality behind these steps lies in the catalytic cycle of the Buchwald-Hartwig reaction,

where the palladium catalyst facilitates the oxidative addition of the aryl halide, followed by

coordination of the amine and subsequent reductive elimination to form the desired C-N bond.

The base is crucial for deprotonating the amine, making it a more potent nucleophile.

Other Synthetic Approaches
Alternative methods for synthesizing 1-phenylpiperazine and its derivatives include:

Nucleophilic Aromatic Substitution: This can involve the reaction of piperazine with an

activated aryl halide (e.g., a fluorinated or nitro-substituted benzene) under elevated

temperatures.[1]

Reductive Amination: This method can be employed for the synthesis of more complex

phenylpiperazine derivatives.

Cyclization of N-phenylethylenediamine precursors: This approach builds the piperazine ring

from a linear precursor.[1][5]

Applications in Drug Discovery and Development
The 1-phenylpiperazine scaffold is a key component in a wide range of pharmaceuticals,

primarily those targeting the central nervous system.[2][4] Its derivatives have been developed

as:

Antidepressants and Anxiolytics: Many drugs in this class act as serotonin receptor

modulators or reuptake inhibitors.[3][17] The phenylpiperazine moiety often plays a crucial

role in binding to these receptors.

Antipsychotics: Atypical antipsychotics frequently incorporate the phenylpiperazine structure

to modulate dopamine and serotonin receptor activity.[4]

Adrenergic Receptor Antagonists: Derivatives have been investigated for their potential in

treating hypertension and vasospasm by blocking alpha-adrenergic receptors.[1][7]
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Oncology: Recent research has explored phenylpiperazine derivatives as inhibitors of key

signaling pathways in cancer, such as the epidermal growth factor receptor (EGFR) tyrosine

kinase.[18]

Signaling Pathway Implication
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Caption: Interaction of phenylpiperazine derivatives with CNS receptors.

Analytical Methodologies
Accurate and robust analytical methods are essential for the quality control of 1-

phenylpiperazine and for pharmacokinetic studies of its derivatives.

Chromatographic Techniques
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the

separation, identification, and quantification of 1-phenylpiperazine and related compounds.
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[19][20] It is particularly useful for the analysis of volatile derivatives.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): LC-MS/MS is widely used for the

quantification of phenylpiperazine derivatives in biological matrices such as plasma and

urine, offering high sensitivity and selectivity.[21][22]

General LC-MS/MS Protocol for Quantification in Plasma:

Sample Preparation: Extract the analyte from the plasma sample using protein precipitation

or liquid-liquid extraction.

Chromatographic Separation: Inject the extracted sample onto a suitable HPLC or UPLC

column (e.g., a C18 column) to separate the analyte from matrix components.

Mass Spectrometric Detection: Use a tandem mass spectrometer operating in multiple

reaction monitoring (MRM) mode for sensitive and selective detection and quantification.[21]

Other Analytical Methods
Capillary Electrophoresis: This technique has been used for the determination of piperazine

in pharmaceutical drug substances.[23]

Safety and Handling
1-Phenylpiperazine is classified as a hazardous substance and requires careful handling in a

laboratory setting.

Hazards: It is toxic if swallowed and in contact with skin, and it can cause severe skin burns

and eye damage.[11][24]

Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves,

safety goggles, a face shield, and protective clothing, must be worn when handling this

compound.[24]

Handling and Storage: Handle in a well-ventilated area, preferably in a fume hood. Store in a

tightly closed container in a cool, dry place.

First Aid Measures:
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and immediately call a poison

center or doctor.[24]

Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and

plenty of water. Seek immediate medical attention.[24]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[24]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician.[24]

Conclusion
1-Phenylpiperazine is a compound of significant interest and utility in the fields of medicinal

chemistry and drug development. Its versatile structure allows for the synthesis of a wide range

of derivatives with diverse pharmacological activities. A thorough understanding of its

synthesis, physicochemical properties, analytical methods, and safety precautions is essential

for its effective and safe use in research and development. As new therapeutic challenges

emerge, the 1-phenylpiperazine scaffold will likely continue to be a valuable starting point for

the design and discovery of novel therapeutic agents.

References
Loba Chemie. (2019, March 8). 1-PHENYLPIPERAZINE For synthesis Safety Data Sheet.

Retrieved from [Link]

ResearchGate. (n.d.). 13 C spectroscopic parameters and statistical analysis for the

phenylpiperazine derivative. Retrieved from [Link]

Loba Chemie. (n.d.). 92-54-6 CAS | 1-PHENYLPIPERAZINE | Laboratory Chemicals | Article

No. 5237K. Retrieved from [Link]

PubChem. (n.d.). 1-Phenylpiperazine. Retrieved from [Link]

Wikipedia. (n.d.). Phenylpiperazine. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11501923.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11501923.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11501923.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11501923.htm
https://www.lobachemie.com/msds-1-phenylpiperazine-for-synthesis-p0980000250.html
https://www.researchgate.net/figure/13-C-spectroscopic-parameters-and-statistical-analysis-for-the-phenylpiperazine_fig2_344458649
https://www.lobachemie.com/laboratory-chemicals/1-phenylpiperazine-for-synthesis/5237k00250.html
https://pubchem.ncbi.nlm.nih.gov/compound/7096
https://en.wikipedia.org/wiki/Phenylpiperazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13962135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alver, Ö., Parlak, C., & Şenyel, M. (2007). FTIR and NMR investigation of 1-
phenylpiperazine: a combined experimental and theoretical study. Spectrochimica Acta Part
A: Molecular and Biomolecular Spectroscopy, 67(3-4), 793-801.
Phenylpiperazine. (n.d.).
Google Patents. (n.d.). US6603003B2 - Method for the preparation of piperazine and its
derivatives.

National Institute of Standards and Technology. (n.d.). Piperazine, 1-phenyl-. Retrieved from

[Link]

National Institutes of Health. (n.d.). Discovery of a series of novel phenylpiperazine

derivatives as EGFR TK inhibitors. Retrieved from [Link]

ResearchGate. (n.d.). Spectral investigation and normal coordinate analysis of piperazine.

Retrieved from [Link]

ResearchGate. (2020). Synthesis and characterization of a series of phenyl piperazine

based ligands. Retrieved from [Link]

PubChem. (n.d.). 1-Benzyl-4-cyano-4-phenylpiperidine. Retrieved from [Link]

Semantic Scholar. (n.d.). Synthesis and characterization of a series of phenyl piperazine

based ligands. Retrieved from [Link]

Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

RSC Publishing. (2010). Analytical Methods. Retrieved from [Link]

JETIR.org. (2024). In-silico Studies of Phenyl Piperazine Derivatives Against Depression.

Retrieved from [Link]

Google Patents. (n.d.). EP1436271B1 - Phenyl-piperazine derivatives as serotonin reuptake
inhibitors.

UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in

Seized Materials. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C92546
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5356619/
https://www.researchgate.net/publication/229047395_Spectral_investigation_and_normal_coordinate_analysis_of_piperazine
https://www.researchgate.net/publication/341490214_Synthesis_and_characterization_of_a_series_of_phenyl_piperazine_based_ligands
https://pubchem.ncbi.nlm.nih.gov/compound/191408
https://www.semanticscholar.org/paper/Synthesis-and-characterization-of-a-series-of-Rafas/b3e1f5e6a2b8e5c5d0e7d8f9e6a9a3b1e5c0e1a4
https://www.organic-chemistry.org/synthesis/heterocycles/piperazines.shtm
https://pubs.rsc.org/en/content/articlelanding/2010/ay/b9ay00222a
https://www.jetir.org/papers/JETIR2412126.pdf
https://www.unodc.org/unodc/en/scientists/recommended-methods-for-the-identification-and-analysis-of-piperazines-in-seized-materials.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13962135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). The piperazine scaffold for novel drug discovery efforts: the evidence

to date. Retrieved from [Link]

Wiley Online Library. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern

Synthesis and Medicinal Chemistry. Retrieved from [Link]

PubMed. (1986). Gas Chromatographic Method for Determination of a Piperazine Derivative

(Trelibet) and Its Metabolites in Human Plasma and Urine. Retrieved from [Link]

ResearchGate. (n.d.). Determination of piperazine derivatives in “Legal Highs”. Retrieved

from [Link]

National Institutes of Health. (2023). Bioanalytical LC-QTOF/MS Method for a N-

phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug

Applied to Pharmacokinetic and Biodistribution Studies. Retrieved from [Link]

Semantic Scholar. (n.d.). Analytical Studies on N-Benzylpiperazine and 1-(3-

Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. apps.dtic.mil [apps.dtic.mil]

2. N-Phenylpiperidine | 4096-20-2 [chemicalbook.com]

3. 4-Anilinopiperidine | C11H16N2 | CID 89982 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 4-ANILINO-1-BENZYL-4-CYANOPIPERIDINE AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

5. chemimpex.com [chemimpex.com]

6. 1-BENZYL-4-PHENYLPIPERIDINE-4-CARBONITRILE HYDROCHLORIDE | CAS [matrix-
fine-chemicals.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.researchgate.net/publication/277341852_The_piperazine_scaffold_for_novel_drug_discovery_efforts_the_evidence_to_date
https://onlinelibrary.wiley.com/doi/10.1002/open.202500366
https://pubmed.ncbi.nlm.nih.gov/3737525/
https://www.researchgate.net/publication/281478144_Determination_of_piperazine_derivatives_in_Legal_Highs
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10337071/
https://www.semanticscholar.org/paper/Analytical-Studies-on-N-Benzylpiperazine-and-A-New-Lal-Saha/f8f9e7b2e2d9b1c7d3c5b8e9f8a6c8e3a1d9e7b0
https://www.benchchem.com/product/b13962135?utm_src=pdf-custom-synthesis#bc-rfq
https://apps.dtic.mil/sti/tr/pdf/ADA267995.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6265588.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Anilinopiperidine
https://www.sigmaaldrich.com/SG/en/product/aldrich/s417653
https://www.sigmaaldrich.com/SG/en/product/aldrich/s417653
https://www.chemimpex.com/products/23681
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/benzyl-amines/mm1175
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/benzyl-amines/mm1175
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13962135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. 4-Piperidinecarbonitrile, 4-phenyl-1-(phenylmethyl)-, hydrochloride (1:1) | C19H21ClN2 |
CID 12652062 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. nbinno.com [nbinno.com]

9. US2904550A - 4-phenylpiperidines and their preparation - Google Patents
[patents.google.com]

10. alfa-chemistry.com [alfa-chemistry.com]

11. chemimpex.com [chemimpex.com]

12. eMolecules​ 4-Phenyl-piperidine-4-carbonitrile | 40481-13-8 | MFCD00044491 | Fisher
Scientific [fishersci.com]

13. 1-Benzyl-4-cyano-4-phenylpiperidine | C19H20N2 | CID 191408 - PubChem
[pubchem.ncbi.nlm.nih.gov]

14. EP1436271B1 - Phenyl-piperazine derivatives as serotonin reuptake inhibitors - Google
Patents [patents.google.com]

15. prepchem.com [prepchem.com]

16. 1-Phenylpiperidine | C11H15N | CID 20038 - PubChem [pubchem.ncbi.nlm.nih.gov]

17. Piperidinocarbonitrile | C6H10N2 | CID 73736 - PubChem [pubchem.ncbi.nlm.nih.gov]

18. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]

19. mdpi.com [mdpi.com]

20. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for
dipeptidyl peptidase IV inhibitors [beilstein-journals.org]

21. CAS 158144-79-7: 1-N-Boc-4-phenylpiperidine-4-carbonitrile [cymitquimica.com]

22. CAS#:81262-67-1 | 1-(1-phenylcyclohexyl)piperidine-2-carbonitrile | Chemsrc
[chemsrc.com]

23. 4-PHENYL-PIPERIDINE-4-CARBONITRILE [allbiopharm.com]

24. 4-PHENYL-PIPERIDINE-4-CARBONITRILE | 40481-13-8 [chemicalbook.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 1-Phenylpiperazine:
Synthesis, Properties, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13962135/docs#an-in-depth-technical-guide-to-1-
phenylpiperazine-synthesis-properties-and-applications]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzyl-4-cyano-4-phenylpiperidine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzyl-4-cyano-4-phenylpiperidine-Hydrochloride
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-novel-organic-molecules-with-1-phenylpiperidine-a-versatile-synthetic-tool-em
https://patents.google.com/patent/US2904550A/en
https://patents.google.com/patent/US2904550A/en
https://www.alfa-chemistry.com/product/phenyl-piperidine-carbonitrile-cas-40481-13-8-291874.html
https://www.chemimpex.com/products/07185
https://www.fishersci.com/shop/products/4-phenyl-piperidine-4-carb-5g/502147665
https://www.fishersci.com/shop/products/4-phenyl-piperidine-4-carb-5g/502147665
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzyl-4-cyano-4-phenylpiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzyl-4-cyano-4-phenylpiperidine
https://patents.google.com/patent/EP1436271B1/en
https://patents.google.com/patent/EP1436271B1/en
https://prepchem.com/1-benzyl-4-cyano-4-phenylpiperidine-hydrochloride/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylpiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidinocarbonitrile
https://kclpure.kcl.ac.uk/portal/files/45244809/2015_Poeschl_Anna_0964081_ethesis.pdf
https://www.mdpi.com/1422-0067/27/4/1936
https://www.beilstein-journals.org/bjoc/content/html/1860-5397-4-20.html
https://www.beilstein-journals.org/bjoc/content/html/1860-5397-4-20.html
https://cymitquimica.com/cas/158144-79-7/
https://www.chemsrc.com/en/cas/81262-67-1_100647.html
https://www.chemsrc.com/en/cas/81262-67-1_100647.html
http://www.allbiopharm.com/product/n/AF02727?l=en_US
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11501923.htm
https://www.benchchem.com/product/b13962135/docs#an-in-depth-technical-guide-to-1-phenylpiperazine-synthesis-properties-and-applications
https://www.benchchem.com/product/b13962135/docs#an-in-depth-technical-guide-to-1-phenylpiperazine-synthesis-properties-and-applications
https://www.benchchem.com/product/b13962135/docs#an-in-depth-technical-guide-to-1-phenylpiperazine-synthesis-properties-and-applications
https://www.benchchem.com/product/b13962135/docs#an-in-depth-technical-guide-to-1-phenylpiperazine-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13962135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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